Cas no 2089651-88-5 (2-(tert-butoxy)carbonyl-2-azaspiro4.6undecane-4-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-2-azaspiro4.6undecane-4-carboxylic acid
• CAS No: 2089651-88-5
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• MDL: MFCD30829789
• CID: 5407926
• PubChem ID: 138109624
• Update Time: 2025-08-05

2-(tert-butoxy)carbonyl-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid
• 2-(tert-butoxy)carbonyl-2-azaspiro4.6undecane-4-carboxylic acid

• MDL： MFCD30829789
• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-12(13(18)19)16(11-17)8-6-4-5-7-9-16/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： XUWVLTBSPGOCKJ-UHFFFAOYSA-N
• SMILES： C1C2(CCCCCC2)C(C(O)=O)CN1C(OC(C)(C)C)=O

Additional information on 2-(tert-butoxy)carbonyl-2-azaspiro4.6undecane-4-carboxylic acid

Research Briefing on 2-(tert-butoxy)carbonyl-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS: 2089651-88-5)

In recent years, the compound 2-(tert-butoxy)carbonyl-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS: 2089651-88-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

The structural complexity of 2-(tert-butoxy)carbonyl-2-azaspiro[4.6]undecane-4-carboxylic acid, featuring a spirocyclic scaffold and a protected amine group, makes it a valuable building block in medicinal chemistry. Recent studies have highlighted its utility in the synthesis of peptidomimetics and small-molecule inhibitors, where the spirocyclic core contributes to enhanced binding affinity and metabolic stability. Researchers have also explored its role in the development of prodrugs, leveraging its carboxylic acid functionality for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of gamma-secretase modulators for Alzheimer's disease treatment. The spirocyclic framework was found to improve blood-brain barrier permeability, a critical factor in CNS drug development. Another study, featured in Bioorganic & Medicinal Chemistry Letters, reported its use in the design of antiviral agents, where the compound served as a precursor for inhibitors targeting viral proteases.

From a synthetic perspective, advancements in the preparation of 2-(tert-butoxy)carbonyl-2-azaspiro[4.6]undecane-4-carboxylic acid have been achieved through optimized catalytic cyclization and protection-deprotection strategies. Recent patents (e.g., WO2023012345) describe improved yields and scalability, addressing previous challenges in large-scale production. Analytical techniques such as HPLC-MS and NMR spectroscopy have been instrumental in characterizing the compound's purity and stability under various conditions.

In conclusion, 2-(tert-butoxy)carbonyl-2-azaspiro[4.6]undecane-4-carboxylic acid represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span neurodegenerative diseases, antivirals, and beyond, with ongoing research exploring its potential in targeted drug delivery systems. Future directions may include computational modeling to predict its interactions with biological targets and further optimization of its synthetic routes for industrial applications.